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Compound of Interest

Compound Name: Tinazoline

Cat. No.: B1202643 Get Quote

Disclaimer: The query for "Tinazoline" did not yield specific results. The following information is

for Tinidazole, a substance with a similar name, and it is presumed that "Tinazoline" was a

typographical error. It is crucial to verify the identity of the chemical before proceeding with any

handling or disposal procedures.

This guide provides essential safety and logistical information for the proper disposal of

Tinidazole, intended for researchers, scientists, and drug development professionals. The

following procedures are based on general guidelines for pharmaceutical waste disposal.

Always consult your institution's specific safety protocols and local regulations before handling

and disposing of any chemical waste.

Key Safety and Handling Precautions
When handling Tinidazole, especially in powder form, appropriate personal protective

equipment (PPE) should be worn. This includes gloves, safety glasses, and a dust respirator.[1]

Handling should be performed in a well-ventilated area or under a laboratory hood to avoid

inhalation of dust.[2] Avoid direct contact with skin, eyes, and clothing.[1][2] In case of a spill,

contain the source if it is safe to do so. Use a method that controls dust generation, such as a

damp cloth or a filtered vacuum, to clean up the spill. The collected waste should be placed in a

labeled, sealed container for disposal.[3]

Quantitative Toxicological Data
The following table summarizes the available quantitative data on the acute toxicity of

Tinidazole.
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Route of Administration Species LD50 Value

Oral Mouse 3,200 mg/kg

Oral Rat 2,710 mg/kg

Intraperitoneal Mouse 2,730 mg/kg

Intraperitoneal Rat 2,720 mg/kg

Subcutaneous Mouse 3,940 mg/kg

Subcutaneous Rat 3 g/kg

Intravenous Rat >250 mg/kg

Source: Cayman Chemical Safety Data Sheet[4]

Disposal Protocol for Unused or Expired Tinidazole
For the disposal of unused or expired Tinidazole, the preferred method is through a certified

drug take-back program.[5][6] These programs ensure that pharmaceutical waste is handled

and disposed of in an environmentally sound manner. If a take-back program is not accessible,

the following household disposal protocol is recommended.

Materials
Unused or expired Tinidazole

Sealable plastic bag or a disposable container with a lid (e.g., an empty margarine tub)[7][8]

An undesirable substance (e.g., used coffee grounds, cat litter, or dirt)[5][7]

Water or rubbing alcohol (for solid pills)[6]

Permanent marker or duct tape

Procedure
Remove from Original Packaging: Take the Tinidazole out of its original container.[5][7]
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Prepare for Disposal:

For solid forms (pills/tablets): Place the medication into a sealable plastic bag. Add a small

amount of water or rubbing alcohol to dissolve it.[6]

For liquid forms: Pour the liquid directly into a sealable container.[6]

Mix with Undesirable Substance: Add an undesirable substance such as used coffee

grounds, cat litter, or dirt to the bag or container.[5][7][8] This step makes the drug mixture

unappealing to children and pets and helps to prevent diversion from the trash.

Seal the Container: Securely seal the plastic bag or fasten the lid on the disposable

container to prevent leakage.[7][8]

Dispose of in Household Trash: Place the sealed container in your household trash.[5][7]

Redact Personal Information: Before disposing of the original prescription bottle, remove or

conceal all personal information from the label using a permanent marker or duct tape to

protect your privacy.[5][7]

Dispose of Packaging: The empty and redacted original container can now be placed in the

trash or recycled according to local guidelines.

Important Note: Do not flush Tinidazole down the toilet or drain unless specifically instructed to

do so by the product information or a healthcare professional.[7][8] Pharmaceuticals can

contaminate water systems, as they are often not effectively removed by wastewater treatment

plants.[8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and steps for the proper disposal

of Tinidazole.
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Caption: Workflow for the proper disposal of Tinidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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